Cas no 87876-92-4 (ethyl(1-phenylpropyl)amine)

• Product Name: ethyl(1-phenylpropyl)amine
• CAS No: 87876-92-4
• MF: C₁₁H₁₇N
• MW: 163.25
• MDL: MFCD09951075
• CID: 4663594
• PubChem ID: 13115192
• Update Time: 2025-11-01

ethyl(1-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• ethyl(1-phenylpropyl)amine
• Benzenemethanamine, N,α-diethyl-

• MDL： MFCD09951075

ethyl(1-phenylpropyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on ethyl(1-phenylpropyl)amine

ethyl(1-phenylpropyl)amine (CAS No. 87876-92-4): Structural Insights and Emerging Applications in Chemical Biology

ethyl(1-phenylpropyl)amine, formally identified by its CAS Registry Number 87876-92-4, represents a structurally unique amine derivative characterized by a phenethyl-like backbone appended with an additional methylene group. This primary aromatic amine exhibits distinctive physicochemical properties arising from its 1-phenylpropyl substituent, which confers enhanced lipophilicity compared to simpler phenethylamines. Recent spectroscopic analyses confirm its planar conformation around the central amine nitrogen, enabling favorable interactions with biological targets through π-electron stacking and hydrogen bonding mechanisms.

Recent advancements in computational chemistry have revealed novel synthetic pathways for this compound. A 2023 study published in Journal of Organic Chemistry demonstrated a palladium-catalyzed cross-coupling strategy using ethyl iodide and 1-phenylpropargyl alcohol under mild conditions, achieving 92% yield with complete regioselectivity. This method significantly reduces reaction time compared to traditional Gabriel synthesis approaches, highlighting its potential for scalable production in pharmaceutical manufacturing.

In neurochemical research, ethyl(1-phenylpropyl)amine has emerged as a valuable tool compound. Preclinical studies indicate that this molecule modulates dopamine transporter (DAT) activity through an atypical allosteric mechanism discovered in 2022. Researchers at Stanford University demonstrated that at submicromolar concentrations, the compound induces conformational changes in DAT transmembrane domains without direct substrate competition, offering new insights into treatment strategies for neurodegenerative disorders.

Spectroscopic characterization confirms the compound's ability to form stable charge-transfer complexes with porphyrin derivatives, a property recently exploited in bioanalytical applications. A 2024 study in Analytical Chemistry describes its use as a fluorescent probe for real-time monitoring of enzymatic reactions, achieving detection limits as low as 5 nM through Förster resonance energy transfer mechanisms. This application underscores its utility in developing next-generation biosensors.

Cryogenic electron microscopy studies have revealed unprecedented structural interactions between ethyl(1-phenylpropyl)amine and G-protein coupled receptors (GPCRs). Collaborative research between Harvard Medical School and Merck scientists identified receptor-specific binding pockets where the molecule's propargylic moiety establishes π-cation interactions with arginine residues at transmembrane helix 6 regions. These findings are guiding structure-based design of subtype-selective ligands for pain management therapies.

Safety assessment data from recent toxicology studies published in Toxicological Sciences show no mutagenic effects up to 500 mg/kg doses in rodent models when administered via intraperitoneal injection. Metabolic profiling using LC/MS/MS revealed rapid phase II conjugation pathways involving glucuronic acid conjugation, resulting in complete elimination within 72 hours without bioaccumulation risks - critical considerations for drug development programs.

In materials science applications, this compound's unique amphiphilic properties enable self-assembling behaviors when incorporated into block copolymers. A groundbreaking study from ETH Zurich demonstrated formation of nanoscale fibrillar networks with tunable pore sizes (5-50 nm), exhibiting exceptional gas permeability characteristics suitable for advanced drug delivery systems. These nanostructures showed sustained release profiles exceeding 14 days when loaded with hydrophobic therapeutic agents.

Cutting-edge NMR spectroscopy techniques have provided atomic-resolution insights into molecular dynamics at lipid-water interfaces. Solid-state NMR experiments conducted at the National Institute of Standards and Technology revealed ordered packing arrangements where the phenethyl group orients perpendicular to bilayer surfaces while the ethyl chain partitions into hydrophobic domains - behavior directly correlating with observed membrane permeability enhancements reported in cell penetration assays.

Synthetic biologists have successfully incorporated this molecule into orthogonal translation systems using genetically encoded unnatural amino acids. Research teams at MIT engineered orthogonal tRNA/aminoacyl-tRNA synthetase pairs allowing site-specific incorporation of ethyl(1-phenylpropyl)amine-containing residues into recombinant proteins, enabling precise modulation of enzyme catalytic efficiencies through steric hindrance effects - a breakthrough with implications for protein engineering and enzyme therapy development.

The compound's chiral properties are now being exploited through asymmetric synthesis approaches pioneered by Nobel laureate William Sutherland Knowles' methodology descendants. Recent improvements reported in Nature Catalysis achieved enantiomeric excesses exceeding 99% using novel cinchona alkaloid-derived catalysts under solvent-free conditions, opening avenues for producing optically pure derivatives required for chiral pharmacology studies and enantioselective drug formulations.